Cas no 124627-69-6 (6-(2-chloroethoxy)benzofuran-3(2H)-one)

• Product Name: 6-(2-chloroethoxy)benzofuran-3(2H)-one
• CAS No: 124627-69-6
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 5167631
• PubChem ID: 57545201
• Update Time: 2026-03-04

6-(2-chloroethoxy)benzofuran-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(2-chloroethoxy)benzofuran-3(2H)-one
• E72248
• 6-(2-chloroethoxy)-2,3-dihydro-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 6-(2-chloroethoxy)-
• 6-(2-chloroethoxy)-1-benzofuran-3-one
• 124627-69-6
• WS-01117
• MFCD22415673
• SCHEMBL2494128

• Inchi： 1S/C10H9ClO3/c11-3-4-13-7-1-2-8-9(12)6-14-10(8)5-7/h1-2,5H,3-4,6H2
• InChI Key： BUZFKXULXBOQRH-UHFFFAOYSA-N
• SMILES： ClCCOC1C=CC2C(COC=2C=1)=O

Computed Properties

• Exact Mass: 212.0240218g/mol
• Monoisotopic Mass: 212.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 6-(2-chloroethoxy)benzofuran-3(2H)-one

Comprehensive Overview of 6-(2-chloroethoxy)benzofuran-3(2H)-one (CAS No. 124627-69-6)

6-(2-chloroethoxy)benzofuran-3(2H)-one, identified by its CAS number 124627-69-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzofuran derivative is characterized by its unique molecular structure, combining a chloroethoxy side chain with a benzofuran-3(2H)-one core. Its structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents and crop protection chemicals.

In recent years, the demand for benzofuran derivatives has surged due to their diverse biological activities. Researchers are increasingly exploring compounds like 6-(2-chloroethoxy)benzofuran-3(2H)-one for their potential applications in drug discovery, especially in targeting inflammatory pathways and metabolic disorders. The compound's chloroethoxy moiety enhances its reactivity, making it a versatile building block in organic synthesis. This aligns with the growing trend in green chemistry, where efficient and sustainable synthetic routes are prioritized.

From an industrial perspective, CAS 124627-69-6 is often discussed in the context of high-value intermediates. Its synthesis typically involves multi-step processes, including etherification and cyclization reactions, which are optimized for yield and purity. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory standards. These aspects resonate with current industry focus on process optimization and quality assurance in chemical manufacturing.

The compound's relevance extends to academic research, where it serves as a model for studying structure-activity relationships (SAR). Recent publications highlight its role in designing inhibitors for enzymes involved in oxidative stress, a hot topic in anti-aging research. Additionally, its potential as a fluorescence probe precursor has sparked interest in materials science, particularly for sensor applications. This multidisciplinary appeal underscores the importance of 6-(2-chloroethoxy)benzofuran-3(2H)-one in advancing both life sciences and material innovation.

Environmental and safety considerations are also paramount when handling 124627-69-6. While not classified as hazardous under major regulatory frameworks, proper storage conditions (e.g., moisture-sensitive, light-protected containers) are recommended to maintain stability. This aligns with broader industry shifts toward responsible chemical management and ESG compliance, topics frequently searched by professionals in the field.

In summary, 6-(2-chloroethoxy)benzofuran-3(2H)-one (CAS 124627-69-6) represents a critical intersection of chemistry, biology, and technology. Its applications span from pharmaceutical intermediates to functional materials, reflecting the compound's adaptability to evolving scientific challenges. As research continues to uncover new utilities, this benzofuran derivative is poised to remain a focal point in innovation-driven sectors.